![molecular formula C14H23N3O B1527632 1-(4-amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine CAS No. 1089279-91-3](/img/structure/B1527632.png)
1-(4-amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine
Overview
Description
The compound “1-(4-amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also has an amine group and a methoxy group attached to a phenyl ring .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by factors such as the hybridization of the carbon atoms, the geometry of the amine groups, and the presence of the piperidine ring. The phenyl ring and the piperidine ring could potentially have some degree of conjugation or aromaticity .
Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the presence of the amine groups and the methoxy group. The amine groups could potentially act as nucleophiles in reactions with suitable electrophiles. The methoxy group could potentially influence the electron density on the phenyl ring, affecting its reactivity .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by factors such as its molecular structure and the functional groups present. For example, the presence of the polar amine and methoxy groups could influence the compound’s solubility in different solvents .
Scientific Research Applications
Synthesis of Azo Dyes
Azo dyes are one of the largest classes of dyes used in commercial applications. The compound can serve as a precursor in the synthesis of azo dyes due to its amine group. The amino group can undergo diazotization followed by coupling with phenolic or other aromatic compounds to form azo dyes, which are characterized by their vivid colors and stability .
Pharmaceutical Applications
Secondary amines like “1-(4-amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine” are key intermediates in the synthesis of various pharmaceuticals. They are constituents of antidepressants, psychedelic and opiate analgesics, such as phenethylamines, codeine, heroin, and morphine .
Agrochemical Synthesis
The structural flexibility and reactivity of secondary amines make them suitable for the synthesis of agrochemicals. They can be used to create compounds that serve as pesticides, herbicides, or fungicides, contributing to the protection of crops and yield enhancement .
Organic Synthesis Intermediates
Secondary amines are important intermediates in organic synthesis. They can be used to prepare other amines, amides, and many other types of organic molecules through various reactions, including alkylation, acylation, and condensation processes .
Supramolecular Chemistry
The compound’s ability to form hydrogen bonds makes it a candidate for the development of supramolecular structures. These structures are of interest in the field of molecular recognition, which has implications in the design of new materials and sensors .
Material Science
In material science, the compound can be used to modify the surface properties of materials. For example, it can be grafted onto polymers to improve their interaction with other substances or to alter their mechanical and thermal properties .
Mechanism of Action
Safety and Hazards
Future Directions
Future research on this compound could potentially involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential uses. This could include studying its biological activity and potential applications in fields such as medicine or materials science .
properties
IUPAC Name |
1-(4-amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O/c1-16(2)11-6-8-17(9-7-11)12-4-5-13(15)14(10-12)18-3/h4-5,10-11H,6-9,15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STOCRCLYMPKTEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(CC1)C2=CC(=C(C=C2)N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10725833 | |
Record name | 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10725833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine | |
CAS RN |
1089279-91-3 | |
Record name | 1-(4-Amino-3-methoxyphenyl)-N,N-dimethyl-4-piperidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1089279-91-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Amino-3-methoxyphenyl)-N,N-dimethylpiperidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10725833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.